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Compound of Interest

Compound Name: 3,5-Diiodo-L-tyrosine dihydrate

Cat. No.: B102990 Get Quote

An In-depth Technical Guide to 3,5-Diiodo-L-tyrosine Dihydrate: Chemical Properties and

Stability

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical properties and

stability of 3,5-Diiodo-L-tyrosine dihydrate. The information is curated for professionals in

research and drug development who utilize this compound in their work.

Core Chemical Properties
3,5-Diiodo-L-tyrosine dihydrate is a halogenated derivative of the amino acid L-tyrosine.[1] It

serves as a crucial intermediate in the biosynthesis of thyroid hormones.[2][3][4] The presence

of two iodine atoms on the tyrosine ring significantly influences its chemical and biological

characteristics.

Quantitative Data Summary
The fundamental physicochemical properties of 3,5-Diiodo-L-tyrosine dihydrate are

summarized in the table below for easy reference and comparison.
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Property Value References

Molecular Formula C₉H₉I₂NO₃ · 2H₂O [1]

Molecular Weight 469.01 g/mol [1][3]

CAS Number 18835-59-1 [1][3]

Appearance
Light yellow or white crystalline

powder
[1]

Melting Point 200 °C (decomposes) [1]

Solubility

Water: 0.617 g/L at 25°C[5]

DMSO: 50 mg/mL (with

sonication)[6] 4 M NH₄OH in

Methanol: 50 mg/mL PBS (pH

7.2): 0.30 mg/mL[7]

[5][6][7]

Optical Rotation
[α]D²⁰ = +0.6 to +1.8° (c=5 in

1N HCl)
[1]

pKa Values pK₁: 2.12, pK₂: 6.48, pK₃: 7.82 [5]

Stability and Storage
Proper handling and storage are critical to maintain the integrity of 3,5-Diiodo-L-tyrosine
dihydrate.

General Stability
The compound is stable under normal, recommended storage temperatures and pressures.[8]

However, it is sensitive to certain conditions.

Incompatibilities and Degradation
Strong Oxidizing Agents: Avoid contact with strong oxidizing agents.[8][9]

Moisture: The compound is sensitive to moisture and moist air.[8][9]
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Hazardous Decomposition Products: Upon thermal decomposition, it may generate irritating

and highly toxic gases, including carbon monoxide, carbon dioxide, nitrogen oxides, and

hydrogen iodide.[8][9]

Recommended Storage Protocols
Temperature: Store in a refrigerator at approximately 4°C[8] or frozen at -20°C for long-term

storage.[6][10]

Container: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

[8][9][10]

Atmosphere: Protect from light and moisture.

Experimental Protocols
This section details methodologies for the analysis and handling of 3,5-Diiodo-L-tyrosine
dihydrate.

High-Performance Liquid Chromatography (HPLC)
Analysis
An established HPLC method allows for the simultaneous analysis of iodide and various thyroid

hormone precursors, including 3,5-Diiodo-L-tyrosine (DIT).[11]

Objective: To separate and quantify DIT from a mixture containing other iodinated

compounds like iodide, 3-Iodo-L-tyrosine (MIT), and thyroid hormones (T2, T3, T4).[11]

Column: A mixed-mode Primesep D column is effective. This column possesses both

hydrophobic and anion-exchange properties, enabling the retention of both the very polar

iodide ion and the more hydrophobic hormones.[11]

Dimensions: 150 mm length x 4.6 mm diameter

Particle Size: 5 µm

Mobile Phase: An acidic mobile phase containing trifluoroacetic acid (TFA) as an ionic

modifier provides stable pH and sufficient ionic strength.[11]
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Detection: The mobile phase composition is suitable for various detection methods, including

UV, Mass Spectrometry (MS), Evaporative Light Scattering Detector (ELSD), and Charged

Aerosol Detector (CAD).[11]

Safe Handling and Personal Protection
Due to its potential as an irritant, proper safety precautions are mandatory.

Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation

or within a process enclosure to minimize dust generation.[8][10]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate chemical safety goggles or glasses.[8][10]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8]

[10]

Respiratory Protection: If dust is generated, use a NIOSH or European Standard EN 149

approved respirator.[8]

Accidental Release Measures
In case of a spill, follow these procedures:

Equip appropriate personal protective equipment, including a dust respirator and chemical-

resistant gloves.[8]

Clean up spills immediately.[8]

Sweep up or absorb the material and place it into a suitable, clean, dry, and closed container

for disposal.[8]

Avoid generating dusty conditions.[8]

Ensure adequate ventilation in the area of the spill.[8]

Visualized Pathways and Workflows
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The following diagrams illustrate key relationships and processes involving 3,5-Diiodo-L-

tyrosine.
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L-Tyrosine

Monoiodotyrosine (MIT)

3,5-Diiodo-L-tyrosine (DIT)

Triiodothyronine (T3)Coupling with DIT (partially)

Thyroxine (T4)Coupling with MIT
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Sample Preparation

HPLC Analysis

Data Processing
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Dissolve in appropriate solvent
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Destabilizing Factors

Stabilizing Conditions

3,5-Diiodo-L-tyrosine
Dihydrate Stability

Cool/Frozen Storage
(-20°C to 4°C) Dry Environment Tightly Sealed Container

Strong Oxidizing
Agents Moisture/Humidity High Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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